Cas no 499120-38-6 (D-Alanine, glycyl-(6S)-6-amino-6-carboxyhexanoyl-)

• Product Name: D-Alanine, glycyl-(6S)-6-amino-6-carboxyhexanoyl-
• CAS No: 499120-38-6
• MF: C₁₂H₂₁N₃O₆
• MW: 303.311643362045
• CID: 1538209
• Update Time: 2024-08-23

D-Alanine, glycyl-(6S)-6-amino-6-carboxyhexanoyl- Chemical and Physical Properties

Names and Identifiers

• D-Alanine, glycyl-(6S)-6-amino-6-carboxyhexanoyl-
• D-Alanine, glycyl-(6S)-6-amino-6-carboxyhexanoyl- (9CI)

• Inchi： 1S/C12H21N3O6/c1-7(11(18)19)15(10(17)6-13)9(16)5-3-2-4-8(14)12(20)21/h7-8H,2-6,13-14H2,1H3,(H,18,19)(H,20,21)/t7-,8+/m1/s1
• InChI Key： OZSRGCUZMPIIRS-SFYZADRCSA-N
• SMILES： C(O)(=O)[C@@H](C)N(C(=O)CN)C(=O)CCCC[C@H](N)C(O)=O

Computed Properties

• Exact Mass: 303.14313

Experimental Properties

• Density: 1.306±0.06 g/cm3(Predicted)
• Boiling Point: 712.9±60.0 °C(Predicted)
• PSA: 164.02
• pka: 3.14±0.10(Predicted)